Cas no 922079-24-1 (4-(2,5-dioxopyrrolidin-1-yl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 922079-24-1
• MF: C₂₃H₁₇N₃O₅S
• MW: 447.463184118271
• CID: 5914627
• PubChem ID: 41710472
• Update Time: 2025-06-23

4-(2,5-dioxopyrrolidin-1-yl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024636120
• 922079-24-1
• F2290-0045
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C23H17N3O5S/c1-30-16-6-7-18-14(10-16)11-19(31-18)17-12-32-23(24-17)25-22(29)13-2-4-15(5-3-13)26-20(27)8-9-21(26)28/h2-7,10-12H,8-9H2,1H3,(H,24,25,29)
• InChI Key： UUKUWFIOYMGPSA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC(OC)=CC=C3O2)=CS1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 447.08889182g/mol
• Monoisotopic Mass: 447.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

4-(2,5-Dioxopyrrolidin-1-yl)-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide

4-(2,5-Dioxopyrrolidin-1-yl)-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide (CAS No: 922079-24-1) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a benzamide core, a pyrrolidone ring, and a benzofuran moiety, which collectively contribute to its versatile properties.

The benzamide group is a common structural motif in many bioactive compounds, often contributing to hydrogen bonding and interactions with biological targets. The pyrrolidone ring (a five-membered lactam) adds rigidity and potentially enhances the compound's stability. The benzofuran moiety introduces aromaticity and electron-donating groups, which can influence the compound's electronic properties and reactivity.

Recent studies have explored the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also provided insights into the stereochemical outcomes of the reactions. For instance, researchers have reported the use of palladium-catalyzed Suzuki-Miyaura coupling to introduce the benzofuran group onto the thiazole ring, demonstrating high efficiency and selectivity.

In terms of biological activity, 4-(2,5-dioxopyrrolidin-1-yl)-N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide has shown promise as a potential inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may modulate key enzymes such as histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders.

The thiazole ring in the molecule plays a crucial role in its bioactivity by providing a rigid framework for interactions with biological targets. The methoxy group on the benzofuran moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

From a materials science perspective, this compound has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it suitable for constructing self-assembled structures with applications in nanotechnology and sensor development.

In conclusion, 4-(2,5-dioxopyrrolidin-1-yli)-N-[4-(5-methoxybenzofuranoyl)]benzamide (CAS No: 922079